2-(4-acetamido-1H-indol-1-yl)-N-(4,5-dimethylthiazol-2-yl)acetamide

• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 2-(4-acetamidoindol-1-yl)-N-(4,5-dimethyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H18N4O2S/c1-10-11(2)24-17(18-10)20-16(23)9-21-8-7-13-14(19-12(3)22)5-4-6-15(13)21/h4-8H,9H2,1-3H3,(H,19,22)(H,18,20,23)
• InChI Key: AYMHMBDTWHYNMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)CN2C=CC3=C(C=CC=C32)NC(=O)C)C

Description

2-(4-Acetamido-1H-indol-1-yl)-N-(4,5-dimethylthiazol-2-yl)acetamide is a heterocyclic acetamide derivative featuring an indole core substituted with an acetamido group at the 4-position and a 4,5-dimethylthiazole moiety linked via an acetamide bridge. The indole moiety is often associated with receptor-binding properties, while the thiazole ring may enhance metabolic stability or modulate solubility .

Biological Activity

2-(4-acetamido-1H-indol-1-yl)-N-(4,5-dimethylthiazol-2-yl)acetamide, known by its CAS number 1574411-96-3, is a compound that has garnered attention for its potential biological activities, particularly in the realm of anticancer research. This article explores the biological activity of this compound, focusing on its synthesis, mechanisms of action, and efficacy against various cancer cell lines.

The molecular formula of 2-(4-acetamido-1H-indol-1-yl)-N-(4,5-dimethylthiazol-2-yl)acetamide is $C_{17}H_{18}N_{4}O_{2}S$, with a molecular weight of 342.4 g/mol. The structure includes an indole moiety and a thiazole ring, which are known for their biological significance.

Property	Value
Molecular Formula	C17H18N4O2S
Molecular Weight	342.4 g/mol
CAS Number	1574411-96-3

Synthesis

The synthesis of this compound involves several steps that typically include the formation of the indole and thiazole moieties followed by acetylation. The synthetic route often utilizes various reagents and conditions to achieve the desired purity and yield.

Anticancer Activity

Recent studies have reported that 2-(4-acetamido-1H-indol-1-yl)-N-(4,5-dimethylthiazol-2-yl)acetamide exhibits significant anticancer properties. The compound has been tested against several cancer cell lines using the MTT assay to determine its cytotoxic effects.

Table 1: Cytotoxicity Data Against Cancer Cell Lines

Cell Line	IC50 (µM)	Reference
Caco-2	4.67
HeLa	30.41
MCF-7	0.38
HCT-116	Not reported

The compound demonstrated particularly potent activity against the MCF-7 breast cancer cell line with an IC50 value of $0.38\,\mu M$, comparable to standard chemotherapeutic agents like doxorubicin.

The mechanism by which this compound exerts its anticancer effects is likely multifaceted:

• Apoptosis Induction : Treatment with the compound leads to increased apoptosis in cancer cells, as evidenced by flow cytometry studies showing an increase in apoptotic bodies compared to untreated controls.
• Cell Cycle Arrest : The compound may induce cell cycle arrest at various phases, contributing to its cytotoxic effects.
• Inhibition of Key Enzymes : Preliminary studies suggest that it may inhibit enzymes involved in cancer cell proliferation and survival pathways.

Case Studies

Several case studies have highlighted the potential of this compound in preclinical settings:

• Study on MCF-7 Cells : A study demonstrated that treatment with this compound led to significant morphological changes in MCF-7 cells consistent with apoptosis, including cell shrinkage and nuclear fragmentation .
• In Vivo Efficacy : In animal models, compounds with similar structures have exhibited reduced tumor growth rates when administered at therapeutic doses, indicating potential for further development as an anticancer agent.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Structural Variations

The compound’s unique structure distinguishes it from analogs in the following ways:

• Indole vs. Benzothiazole Derivatives: Unlike benzothiazole-based acetamides (e.g., N-(6-trifluoromethylbenzothiazole-2-yl)-2-(3,4,5-trimethoxyphenyl)acetamide ), the target compound incorporates an indole ring.
• Substituent Positioning: The 4-acetamido group on the indole contrasts with substituents in compounds like 2-(5,6-dimethylbenzo[d]thiazol-2-ylamino)-N-(4-sulfamoylphenyl)acetamide, which features a sulfamoylphenyl group . This difference may influence solubility and hydrogen-bonding capacity.

Substituent Effects on Physicochemical Properties

Table 1: Key Substituents and Properties of Analogs

Compound Name	Core Structure	Key Substituents	Notable Properties	Reference
Target Compound	Indole + Thiazole	4-Acetamidoindole, 4,5-dimethylthiazole	Hypothesized balance of lipophilicity and H-bonding	—
N-(6-Trifluoromethylbenzothiazole-2-yl)-2-(3,4,5-trimethoxyphenyl)acetamide	Benzothiazole	Trifluoromethyl, trimethoxyphenyl	Electron-withdrawing CF₃ group may enhance stability
2-(5,6-Dimethylbenzo[d]thiazol-2-ylamino)-N-(4-sulfamoylphenyl)acetamide	Benzothiazole	5,6-Dimethyl, sulfamoylphenyl	m.p. 147.1°C; polar sulfamoyl group improves solubility
(S)-N-(4-Methylthiazol-2-yl)-2-((1-phenylethyl)amino)acetamide	Thiazole	4-Methyl, phenylethylamino	Chiral center may influence stereoselective interactions

Key Observations:

• Electron-Withdrawing Groups : The trifluoromethyl group in compounds increases metabolic stability but may reduce aqueous solubility due to hydrophobicity .
• Polar Functional Groups : The sulfamoyl group in ’s compound (Table 1) introduces polarity, likely enhancing solubility compared to the target compound’s dimethylthiazole and acetamidoindole .
• Steric and Stereochemical Effects: The phenylethylamino group in ’s analog introduces steric bulk and chirality, which could affect binding to asymmetric enzyme active sites .